3-azidopiperidin-2-one
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-azidopiperidin-2-one can be achieved through a multistep process involving the conversion of a readily available starting material to the desired product.", "Starting Materials": [ "Piperidin-2-one", "Sodium azide", "Triethylamine", "Methanol", "Chloroform", "Sodium hydroxide", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: Piperidin-2-one is reacted with sodium azide in the presence of triethylamine and methanol to yield 3-azidopiperidin-2-one.", "Step 2: The crude product is purified by column chromatography using chloroform as the eluent.", "Step 3: The purified product is treated with sodium hydroxide to remove the azide group and form the corresponding amine.", "Step 4: The amine is then converted to the hydrochloride salt using hydrochloric acid and water." ] } | |
CAS RN |
33693-61-7 |
Molecular Formula |
C5H8N4O |
Molecular Weight |
140.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
